N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide

• IUPAC Name: N-[2-(3-chlorophenyl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H14ClNOS/c15-12-4-1-3-11(9-12)6-7-16-14(17)10-13-5-2-8-18-13/h1-5,8-9H,6-7,10H2,(H,16,17)
• InChI Key: KCJUZRGCKBTTAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)CC2=CC=CS2
• Molecular Formula: C14H14ClNOS
• Molecular Weight: 279.8 g/mol

Description

N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide, commonly known as Etizolam, is a thienodiazepine drug that is chemically similar to benzodiazepines. Etizolam is a psychoactive drug that is used for its anxiolytic, sedative, and hypnotic effects. It is widely used in scientific research to study the mechanism of action and biochemical and physiological effects of the drug.

Mechanism of Action

Etizolam acts by binding to the benzodiazepine site on the GABA-A receptor, which enhances the inhibitory effects of GABA. This results in anxiolytic, sedative, and hypnotic effects. Etizolam also increases the release of dopamine in the brain, which contributes to its euphoric effects.
Biochemical and Physiological Effects:
Etizolam has a number of biochemical and physiological effects. It is primarily used for its anxiolytic, sedative, and hypnotic effects. It also has muscle relaxant properties and can be used to treat muscle spasms. Etizolam has been shown to reduce anxiety and improve sleep quality in patients with anxiety disorders.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective agonist of the GABA-A receptor, which makes it a useful tool for studying the receptor's function. Another advantage is that it has a short half-life, which allows for rapid onset and offset of its effects. However, one limitation is that it has a high potential for abuse and dependence, which can make it difficult to use in experiments involving human subjects.

Future Directions

There are several future directions for research on Etizolam. One area of research is the development of new drugs that target the GABA receptor with greater selectivity and potency. Another area of research is the study of the long-term effects of Etizolam use, particularly in patients with anxiety disorders. Additionally, research is needed to better understand the mechanisms underlying the euphoric effects of Etizolam, which could lead to new treatments for addiction and other psychiatric disorders.

Scientific Research Applications

Etizolam is widely used in scientific research to study the mechanism of action and biochemical and physiological effects of the drug. It is used to study the effects of the drug on the central nervous system, including its anxiolytic, sedative, and hypnotic effects. Etizolam is also used to study the effects of the drug on the GABA receptor, which is the primary target of the drug.